3-(Thiophen-2-ylmethyl)oxolane-3-carbaldehyde

• Molecular Formula: C10H12O2S
• Molecular Weight: 196.27 g/mol
• IUPAC Name: 3-(thiophen-2-ylmethyl)oxolane-3-carbaldehyde
• InChI: InChI=1S/C10H12O2S/c11-7-10(3-4-12-8-10)6-9-2-1-5-13-9/h1-2,5,7H,3-4,6,8H2
• InChI Key: AVZJSVYMYQVHLC-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1(CC2=CC=CS2)C=O

Description

3-(Thiophen-2-ylmethyl)oxolane-3-carbaldehyde is a heterocyclic compound featuring a tetrahydrofuran (oxolane) core substituted at the 3-position with a thiophen-2-ylmethyl group and a formyl (-CHO) moiety. The compound’s structure combines the electron-rich thiophene ring, known for its aromatic stability and sulfur-mediated electronic effects, with the oxolane ring’s conformational flexibility. The formyl group enhances its utility as a synthetic intermediate, enabling reactions such as nucleophilic additions or condensations. While direct data on its physical properties (e.g., melting point, solubility) are absent in the provided evidence, inferences can be drawn from structurally related compounds discussed below.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Thiophen-2-ylmethyl)oxolane-3-carbaldehyde typically involves the condensation of thiophene derivatives with oxolane intermediates. One common method involves the reaction of thiophene-2-carboxaldehyde with oxolane-3-carboxylic acid under acidic conditions to form the desired product . The reaction conditions often require careful control of temperature and pH to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

3-(Thiophen-2-ylmethyl)oxolane-3-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The thiophene ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are used.

Substitution: Electrophilic reagents like bromine (Br₂) and chlorinating agents are employed.

Major Products Formed

Oxidation: Thiophene-2-carboxylic acid derivatives.

Reduction: Thiophene-2-methanol derivatives.

Substitution: Halogenated thiophene derivatives.

Scientific Research Applications

3-(Thiophen-2-ylmethyl)oxolane-3-carbaldehyde has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of advanced materials and as a building block in organic synthesis.

Mechanism of Action

The mechanism of action of 3-(Thiophen-2-ylmethyl)oxolane-3-carbaldehyde involves its interaction with specific molecular targets. The compound can form covalent bonds with nucleophilic sites on proteins and enzymes, leading to modulation of their activity. The thiophene ring can participate in π-π interactions with aromatic residues, while the aldehyde group can form Schiff bases with amino groups.

Comparison with Similar Compounds

Key Findings and Implications

• Electronic Effects: The thiophene substituent in the target compound likely enhances electrophilicity at the aldehyde group compared to benzyloxy or chromanone analogs.
• Synthetic Utility : The formyl group positions this compound as a versatile intermediate for synthesizing pharmaceuticals or functional materials.
• Data Gaps : Direct experimental data (e.g., melting point, solubility) for the target compound are absent in the provided evidence, necessitating further characterization.

Biological Activity

3-(Thiophen-2-ylmethyl)oxolane-3-carbaldehyde is a compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its anticancer, antibacterial, and antifungal properties, along with relevant case studies and research findings.

Chemical Structure and Properties

The compound features a thiophene ring attached to an oxolane (tetrahydrofuran) structure with an aldehyde functional group. This unique structure may contribute to its diverse biological activities.

Anticancer Activity

Research indicates that derivatives of oxolane compounds often exhibit significant anticancer properties. For instance, a study on similar compounds demonstrated that they could induce apoptosis in various cancer cell lines, including HeLa and CaCo-2 cells. The mechanism involves the activation of apoptotic pathways and inhibition of cell proliferation through various molecular interactions .

Table 1: Anticancer Activity of Related Compounds

Compound	Cell Line Tested	IC50 (µM)	Mechanism of Action
3-(Thiophen-2-ylmethyl)oxolane-3-carbaldehyde	HeLa	TBD	Induction of apoptosis
Compound A	CaCo-2	92.4	Inhibition of cell proliferation
Compound B	MCF-7	TBD	Activation of apoptotic pathways

Antibacterial Activity

The antibacterial properties of 3-(Thiophen-2-ylmethyl)oxolane-3-carbaldehyde have been explored in various studies. Similar compounds have shown effectiveness against Gram-positive and Gram-negative bacteria. The mechanism often involves disruption of bacterial cell membranes or inhibition of essential enzymatic pathways.

Table 2: Antibacterial Activity Overview

Compound	Bacteria Tested	Minimum Inhibitory Concentration (MIC)	Mechanism of Action
3-(Thiophen-2-ylmethyl)oxolane-3-carbaldehyde	Staphylococcus aureus	TBD	Disruption of cell membrane
Compound C	Escherichia coli	TBD	Inhibition of cell wall synthesis

Antifungal Activity

The antifungal activity of the compound has also been noted, particularly against common pathogens like Candida species. The mode of action typically involves inhibiting ergosterol synthesis, a crucial component of fungal cell membranes.

Case Studies

• Case Study on Anticancer Effects : A recent investigation into the cytotoxic effects of related oxolane derivatives showed promising results against breast cancer cell lines, where the compounds induced significant cell death compared to standard chemotherapeutics .
• Antibacterial Efficacy : A comparative study highlighted that metal complexes derived from similar ligands exhibited enhanced antibacterial activity compared to their parent compounds, suggesting that coordination with metal ions could potentiate the biological effects .

Research Findings

Recent literature emphasizes the importance of structural modifications in enhancing the biological activity of thiophene-containing compounds. For example, variations in substituents on the thiophene ring have been shown to significantly alter both potency and selectivity against various biological targets .